Cas no 61893-08-1 (4-(2-methylpropyl)-1H-imidazole)

• Product Name: 4-(2-methylpropyl)-1H-imidazole
• CAS No: 61893-08-1
• MF: C₇H₁₂N₂
• MW: 124.183581352234
• CID: 463602
• PubChem ID: 14225143
• Update Time: 2025-04-19

4-(2-methylpropyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4-(2-methylpropyl)-
• 5-(2-methylpropyl)-1H-imidazole
• 4-(2-methylpropyl)-1H-imidazole
• EN300-1845249
• 61893-08-1
• DTXSID90557659
• AKOS006359068
• SCHEMBL441447

• Inchi： 1S/C7H12N2/c1-6(2)3-7-4-8-5-9-7/h4-6H,3H2,1-2H3,(H,8,9)
• InChI Key： YNKYMFZRRGASLV-UHFFFAOYSA-N
• SMILES： N1C=NC=C1CC(C)C

Computed Properties

• Exact Mass: 124.10016
• Monoisotopic Mass: 124.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 81
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68